Cas no 848-21-5 (Norgestrienone)

Norgestrienone structure
Norgestrienone structure
Product Name:Norgestrienone
CAS No:848-21-5
MF:C20H22O2
MW:294.387485980988
CID:40065
PubChem ID:13313
Update Time:2024-03-01

Norgestrienone Chemical and Physical Properties

Names and Identifiers

    • Norgestrienone
    • Ethynyl trienolone
    • 17-Hydroxy-19-nor-17alpha-pregna-4,9,11-trien-20-yn-3-one
    • Ogyline
    • (17α)-17-Hydroxy-19-norpregna-4,9,11-trien-20-yn-3-one (ACI)
    • 19-Nor-17α-pregna-4,9,11-trien-20-yn-3-one, 17-hydroxy- (7CI, 8CI)
    • 17-Hydroxy-19-nor-17α-pregna-4,9,11-trien-20-yn-3-one
    • 17α-Ethynyl-17-hydroxyestratrien-3-one
    • 17α-Ethynyl-17β-hydroxy-3-oxo-4,9,11-estratriene
    • 17α-Ethynyl-3-oxo-4,9,11-estratrien-17β-ol
    • 17α-Ethynyl-4,9,11-estratrien-17β-ol-3-one
    • 3-Oxo-17α-ethynyl-17β-hydroxyestra-4,9,11-triene
    • A 301
    • A 301 (steroid)
    • NSC 101105
    • Planor
    • R 2010
    • RU 2010
    • Inchi: 1S/C20H22O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,8,10,12,17-18,22H,4-7,9,11H2,2H3/t17-,18+,19+,20+/m1/s1
    • InChI Key: GVDMJXQHPUYPHP-FYQPLNBISA-N
    • SMILES: C[C@@]12[C@](O)(C#C)CC[C@H]1[C@@H]1CCC3=CC(CCC3=C1C=C2)=O

Computed Properties

  • Exact Mass: 294.16200
  • Monoisotopic Mass: 294.16198
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 699
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.1129 (rough estimate)
  • Melting Point: 169°
  • Boiling Point: 376.15°C (rough estimate)
  • Flash Point: 211.2°C
  • Refractive Index: 1.4800 (estimate)
  • PSA: 37.30000
  • LogP: 3.33270
  • Specific Rotation: D20 +63° (c = 0.5 in alc)
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